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Compound of Interest

Compound Name: SW43

Cat. No.: B13438491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of

SW43, a selective sigma-2 receptor ligand, in preclinical animal models, particularly in the

context of pancreatic cancer research. The following protocols and data are compiled from

published studies to guide researchers in designing their own in vivo experiments.

Quantitative Data Summary
The following table summarizes the quantitative data for SW43 administration in a pancreatic

cancer mouse model.
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Paramete
r

Value
Animal
Model

Tumor
Model

Route of
Administr
ation

Vehicle Source

Efficacious

Dose (as

single

agent)

1.1 mg/day
C57BL/6

mice

Subcutane

ous

Panc02

Intraperiton

eal (IP)

Not

explicitly

stated

[1]

Efficacious

Dose (in

combinatio

n with

Gemcitabin

e)

1.1 mg/day
C57BL/6

mice

Subcutane

ous

Panc02

Intraperiton

eal (IP)

Not

explicitly

stated

[1]

Dose of

SW43

component

in a drug

conjugate

(SW IV-

134)

750

nmoles in

100 µL

C57BL/6

mice

Subcutane

ous KCM

Intraperiton

eal (IP)

25%

Cremophor

and 75%

H₂O

Gemcitabin

e Dose (in

combinatio

n therapy)

3.0

mg/week

C57BL/6

mice

Subcutane

ous

Panc02

Intraperiton

eal (IP)

Not

explicitly

stated

[1]

Observed

Toxicity
Minimal

C57BL/6

mice

Subcutane

ous

Panc02

Intraperiton

eal (IP)

Not

explicitly

stated

[1][2]

Signaling Pathway
SW43, as a sigma-2 receptor agonist, induces cancer cell death through multiple signaling

pathways. A key mechanism is the induction of apoptosis, which can be initiated through both

intrinsic and extrinsic pathways. This involves the activation of caspases, including caspase-3,

-8, and -9.[3] Furthermore, SW43 has been shown to generate reactive oxygen species (ROS),
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which can contribute to cellular stress and trigger apoptosis.[3] In some contexts, SW43 has

also been linked to the activation of the NF-κB pathway.
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1. Tumor Cell Culture
(Panc02)

2. Subcutaneous Implantation
(1x10^6 cells in C57BL/6 mice)

3. Tumor Growth
(to ~5 mm diameter)

4. Randomization
(n=12-15 per group)

5. Treatment Phase (2 weeks)

SW43 (1.1 mg/day, IP) Gemcitabine (3.0 mg/week, IP) SW43 + Gemcitabine Vehicle Control

6. Tumor Volume Measurement
(every 2-3 days)

7. Data Analysis
(Tumor Growth Inhibition, Survival)
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Dose Range Finding Study
(to determine MTD)

Single-Dose Pharmacokinetics Acute Toxicity Study

Multiple-Dose Pharmacokinetics

Data Collection:
- Plasma concentration over time

- Tissue distribution
- Metabolite identification

Sub-chronic Toxicity Study

Data Collection:
- Clinical observations
- Body weight changes

- Hematology
- Clinical chemistry

- Histopathology

Analysis:
- t1/2, Cmax, Tmax, AUC

- Bioavailability

Analysis:
- NOAEL

- Target organ toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for SW43 in Animal
Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13438491#sw43-dosage-and-administration-in-
animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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